Cas no 133882-74-3 (Soyasaponin Ac)

• Product Name: Soyasaponin Ac
• CAS No: 133882-74-3
• MF: C₆₇H₁₀₄O₃₂
• MW: 1421.52348518372
• CID: 1123944
• Update Time: 2025-09-27

Soyasaponin Ac Chemical and Physical Properties

Names and Identifiers

• Soyasaponin Ac
• 3-O-(α-L-Rhamnopyranosyl(1->2)-β-D-galactopyranosyl(1->2)-β-D-glucuronopyranosyl)-22-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl(1->3)-α-L-arabinopyranosyl)-soyasapogenol A
• 3-O-[α-L-Rhamnopyranosyl(1->2)-β-D-galactopyranosyl(1->2)-β-D-glucuronopyranosyl]-22-O-[2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl(1->3)-α-L-arabinopyranosyl]-soyasapogenol A
• Soyosaponin Ac

• Inchi： 1S/C67H104O32/c1-26-39(75)41(77)45(81)58(88-26)97-50-42(78)40(76)34(22-68)92-59(50)98-51-44(80)43(79)49(56(84)85)96-60(51)94-38-16-17-64(9)36(65(38,10)25-69)15-18-67(12)37(64)14-13-31-32-21-62(6,7)54(83)55(63(32,8)19-20-66(31,67)11)99-57-46(82)47(33(74)23-87-57)95-61-53(91-30(5)73)52(90-29(4)72)48(89-28(3)71)35(93-61)24-86-27(2)70/h13,26,32-55,57-61,68-69,74-83H,14-25H2,1-12H3,(H,84,85)
• InChI Key： ZWQKNJJAVDRYFR-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(C(=O)O)O1)O)O)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(C)O1)O)O)O)C1CCC2(C)C(C1(C)CO)CCC1(C)C3(C)CCC4(C)C(C(C(C)(C)CC4C3=CCC12)O)OC1C(C(C(CO1)O)OC1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 1420.65000
• Monoisotopic Mass: 1420.6510711 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 99
• Rotatable Bond Count: 22
• Complexity: 2940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 35
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 478
• Molecular Weight: 1421.5
• XLogP3: -0.2

Experimental Properties

• Color/Form: Powder
• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 477.56000
• LogP: -1.75390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides
• Triterpenoids

Additional information on Soyasaponin Ac

Exploring the Benefits and Applications of Soyasaponin Ac (CAS No. 133882-74-3) in Modern Health and Nutrition

In recent years, the demand for natural bioactive compounds has surged, driven by growing consumer interest in plant-based health solutions. Among these, Soyasaponin Ac (CAS No. 133882-74-3) has emerged as a promising phytochemical with multifaceted benefits. This triterpenoid saponin, primarily derived from soybeans, has garnered attention for its potential in nutraceuticals, functional foods, and even cosmeceuticals. Its unique chemical structure and bioactive properties make it a subject of extensive research, particularly in the context of anti-inflammatory, antioxidant, and cholesterol-lowering effects.

The rise of Soyasaponin Ac aligns with global trends favoring sustainable and plant-derived ingredients. As consumers increasingly seek alternatives to synthetic additives, this compound stands out for its natural origin and minimal side effects. Studies highlight its role in modulating lipid metabolism, a feature that resonates with the booming market for heart-healthy supplements. Moreover, its potential to support gut health by influencing microbiota composition taps into the burgeoning field of probiotics and prebiotics.

From a technical perspective, Soyasaponin Ac (CAS No. 133882-74-3) is characterized by a sugar moiety attached to a triterpene aglycone, which dictates its solubility and bioavailability. Researchers are actively exploring encapsulation techniques to enhance its stability in formulations, addressing challenges related to its sensitivity to pH and temperature. Innovations in extraction methods, such as ultrasound-assisted or supercritical fluid extraction, are also optimizing yield and purity for industrial applications.

The cosmetic industry has likewise embraced Soyasaponin Ac for its skin-barrier-strengthening and anti-aging properties. Its ability to inhibit collagen degradation and reduce oxidative stress positions it as a key ingredient in clean beauty products. This aligns with the "skinimalism" trend, where consumers prioritize multifunctional, science-backed ingredients over complex formulations.

Despite its promise, challenges remain in standardizing Soyasaponin Ac production and ensuring consistent bioactivity across batches. Regulatory frameworks, particularly in regions like the EU and North America, require rigorous safety assessments and clinical validations before commercialization. Nevertheless, the compound's versatility and alignment with holistic wellness trends suggest a bright future in both established and emerging markets.

For manufacturers and formulators, understanding the structure-activity relationship of Soyasaponin Ac is critical to unlocking its full potential. Collaborative efforts between academia and industry are paving the way for novel applications, from functional beverages to personalized nutrition solutions. As research continues to unravel its mechanisms, this soy-derived saponin may well become a cornerstone of next-generation health innovations.